Cas no 1507078-38-7 (O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 1507078-38-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6614694
• PubChem ID: 83690987
• Update Time: 2025-08-05

O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine
• EN300-1804996
• 1507078-38-7
• O-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C12H15NO3/c13-16-8-12(3-4-12)9-1-2-10-11(7-9)15-6-5-14-10/h1-2,7H,3-6,8,13H2
• InChI Key： JUJZLNIKMQYHHA-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC3=C(C=2)OCCO3)CC1)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 1507078-38-7 and Product Name: O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine

The compound with the CAS number 1507078-38-7 and the product name O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a benzodioxin moiety and a cyclopropylmethyl group in its structure suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The benzodioxin scaffold, in particular, has been extensively studied for its role in various pharmacological applications. This scaffold is known for its ability to interact with biological targets in a manner that can modulate physiological processes. The specific configuration of the 2,3-dihydro-1,4-benzodioxin-6-yl group in this compound is particularly noteworthy, as it may influence the compound's binding affinity and selectivity towards certain biological receptors.

The cyclopropylmethyl group is another critical structural feature that contributes to the compound's overall chemical profile. Cyclopropyl-substituted molecules are often associated with enhanced metabolic stability and improved pharmacokinetic properties. This structural element may also play a role in modulating the compound's interaction with biological targets, potentially leading to novel mechanisms of action. The combination of these two distinct structural motifs makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how this compound might interact with various biological targets. Preliminary computational studies suggest that the O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine moiety may exhibit significant binding affinity for certain enzymes and receptors involved in critical biological pathways.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step synthesis involves intricate transformations that highlight the expertise required to construct such complex molecules. Each step must be meticulously planned to ensure high yield and purity, which are essential for subsequent biological evaluation. The successful synthesis of this compound underscores the importance of robust synthetic methodologies in advancing pharmaceutical research.

As interest in targeted therapies continues to grow, compounds like this one are becoming increasingly valuable. The ability to design molecules with specific structural features allows researchers to tailor their pharmacological properties to meet specific therapeutic needs. The benzodioxin-cyclopropylmethyl hybrid structure offers a unique combination of properties that may make it effective against a range of diseases. Further exploration of this compound's potential could lead to new treatment strategies for various medical conditions.

In conclusion, the compound with CAS number 1507078-38-7 and product name O-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropylmethyl}hydroxylamine is a promising candidate for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.